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Compound of Interest

Compound Name: H-Pro-NHEt.HCI

Cat. No.: B555228

Proper disposal of H-Pro-NHEt.HCI is critical to ensure laboratory safety and environmental
protection. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to handle and dispose of this compound responsibly. The primary
hazards associated with H-Pro-NHEt.HCI stem from its acidic and potentially reactive nature
as a hydrochloride salt of an amino acid derivative.

Key Safety and Disposal Information

Before handling H-Pro-NHEt.HCI, it is essential to consult the Safety Data Sheet (SDS)
provided by the manufacturer. In the absence of a specific SDS, the information for structurally
similar compounds and its components, such as hydrochloric acid, should be considered.

Hazard Profile:

o Corrosive: As a hydrochloride salt, H-Pro-NHEt.HCI is acidic and can cause severe skin
burns and eye damage.[1][2]

e [rritant: May cause respiratory tract irritation if inhaled.[2][3]

o Harmful if Swallowed or Absorbed: May be harmful if ingested or absorbed through the skin.

[3]
Personal Protective Equipment (PPE):

When handling H-Pro-NHEt.HCI, appropriate personal protective equipment should always be
worn. This includes:
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Safety goggles or face shield

Chemical-resistant gloves

Lab coat or protective suit

Dust respirator, especially when handling the solid form

Quantitative Data Summary

The following table summarizes key quantitative data for H-Pro-NHEt.HCI and related

substances.
Property Value Source(s)
Molecular Weight 178.66 g/mol [4]
Melting Point 98-100 °C [5][6]
Appearance White crystals [51[6]
Hydrochloric Acid Boiling Point > 100 °C (> 212 °F) [1][7]
Hydrochloric Acid Density 1.2 g/cm3 at 25 °C (77 °F) [1]

Step-by-Step Disposal Protocol

The recommended disposal procedure for H-Pro-NHEt.HCI involves neutralization of the acidic
component followed by disposal in accordance with local, state, and federal regulations for
chemical waste.

1. Small Spills (Solid):

o Carefully sweep the spilled solid material into a designated waste container using
appropriate tools.

e Avoid generating dust.

e The contaminated area should then be cleaned with a suitable solvent.
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2. Small Spills (Solution):
o For small liquid spills (<1 L), contain the spill using absorbent material.[7]
o Neutralize the spill with a weak base such as sodium bicarbonate or baking soda.[7][8][9]

e The neutralized mixture should be collected in a sealed, properly labeled container for
hazardous waste.

3. Disposal of Unused H-Pro-NHEt.HCI:

e Dilution: If in solid form, dissolve the H-Pro-NHEt.HCI in water to a low concentration in a
well-ventilated area, preferably a fume hood.

» Neutralization: Slowly add a weak base, such as a saturated solution of sodium bicarbonate,
to the diluted H-Pro-NHEt.HCI solution.[8][9] The reaction is complete when fizzing stops.[9]

e pH Verification: Check the pH of the neutralized solution using pH paper or a pH meter to
ensure it is within a safe range (typically between 6 and 8) for disposal.

o Waste Collection: The neutralized solution should be transferred to a clearly labeled, sealed
container for chemical waste.

» Final Disposal: The container should be disposed of through a licensed hazardous waste
disposal facility. Do not pour the neutralized solution down the drain unless permitted by local
regulations.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of H-Pro-
NHEt.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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